N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: N-butyl-3-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C15H21NO2/c1-4-5-9-16-15(17)13-7-6-8-14(10-13)18-11-12(2)3/h6-8,10H,2,4-5,9,11H2,1,3H3,(H,16,17)
• InChI Key: IERLTQWZDDPDCT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)OCC(=C)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide, also known as Boc-L-3-(2'-O-methyl)propyltyrosine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide involves the inhibition of enzymes through the formation of covalent bonds with the active site of the enzyme. This results in the inhibition of the enzyme's activity and the prevention of the enzymatic reaction.
Biochemical and Physiological Effects:
N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of HIV, and prevent the aggregation of amyloid beta peptides in Alzheimer's disease. Additionally, it has been found to have anti-inflammatory properties and to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide in lab experiments include its high potency, specificity, and selectivity. However, its limitations include its potential toxicity and the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the study of N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide. These include:
1. Further studies to determine its pharmacokinetic and pharmacodynamic properties.
2. The development of new drugs based on the structure of N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide for the treatment of various diseases.
3. The study of its potential applications in the field of agriculture, including the development of new pesticides.
4. The study of its potential applications in the field of materials science, including the development of new polymers.
5. The study of its potential applications in the field of catalysis, including the development of new catalysts for various chemical reactions.
In conclusion, N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide is a chemical compound that has significant potential in various fields, including drug discovery, agriculture, materials science, and catalysis. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and to develop new applications for it.

Scientific Research Applications

N-butyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been extensively studied for its potential applications in the field of drug discovery. It has been found to have inhibitory effects on various enzymes, including proteases, kinases, and phosphatases. This makes it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer, HIV, and Alzheimer's disease.